Cas no 2901106-05-4 ((2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane
• CAS No: 2901106-05-4
• MF: C₉H₉F₃OS
• MW: 222.227371931076
• CID: 6796324
• PubChem ID: 171368126
• Update Time: 2025-06-10

(2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD32265516
• 2901106-05-4
• (2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane

• Inchi： 1S/C9H9F3OS/c1-13-7-5-3-4-6(8(7)14-2)9(10,11)12/h3-5H,1-2H3
• InChI Key： CYHVLZJMOIDDKA-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CC=1C(F)(F)F)OC

Computed Properties

• Exact Mass: 222.03262057g/mol
• Monoisotopic Mass: 222.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.5Ų

Additional information on (2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane

(2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane - A Comprehensive Overview

The compound (2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane, identified by the CAS registry number 2901106-05-4, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of organosulfur compounds, specifically sulfides, and is characterized by its aromatic ring substituted with methoxy and trifluoromethyl groups, along with a methyl group attached to the sulfur atom. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the importance of organosulfur compounds in various fields, including pharmaceuticals, agrochemicals, and materials science. The (2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane compound has been explored for its potential as a building block in the synthesis of bioactive molecules. Its sulfur atom serves as a versatile site for further functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, researchers have reported that this compound can be used as an intermediate in the synthesis of antiviral agents, demonstrating its significance in drug discovery.

The structure of (2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane is notable for its electron-withdrawing groups, such as the trifluoromethyl group, which can influence the electronic properties of the molecule. This makes it an attractive candidate for studying sulfur-centered reactivity in organic chemistry. Recent advancements in computational chemistry have allowed researchers to model the electronic distribution of this compound, providing deeper insights into its reactivity and potential applications.

In terms of synthesis, this compound can be prepared via various methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of a suitable thiolate intermediate with an alkylating agent in the presence of a base. The choice of reaction conditions plays a critical role in determining the yield and purity of the final product. Optimization studies have shown that polar aprotic solvents and elevated temperatures can significantly enhance the reaction efficiency.

The physical properties of (2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane are also worth mentioning. It exists as a crystalline solid at room temperature with a melting point around 75°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where solvent compatibility is crucial.

From an environmental perspective, understanding the fate and behavior of this compound is essential for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that this compound undergoes microbial degradation through oxidative mechanisms, leading to the formation of less toxic byproducts. These findings are particularly relevant for industries involved in chemical manufacturing, where environmental safety is a priority.

In conclusion, (2-Methoxy-6-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 2901106-05-4) is a versatile organosulfur compound with promising applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as an important molecule for future research and development efforts.